Cas no 1804315-60-3 (4-Hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-2-carboxylic acid)

• Product Name: 4-Hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-2-carboxylic acid
• CAS No: 1804315-60-3
• MF: C₈H₆F₃NO₄
• MW: 237.132752895355
• CID: 4830805
• Update Time: 2025-06-10

4-Hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-2-carboxylic acid

• Inchi： 1S/C8H6F3NO4/c1-3-4(13)2-5(16-8(9,10)11)12-6(3)7(14)15/h2H,1H3,(H,12,13)(H,14,15)
• InChI Key： KABOOAYQOTUDCS-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C(C)=C(C(=O)O)N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 408
• XLogP3: 1.6
• Topological Polar Surface Area: 75.6

Additional information on 4-Hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-2-carboxylic acid

Chemical Profile of 4-Hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1804315-60-3)

4-Hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-2-carboxylic acid, identified by its CAS number 1804315-60-3, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyridine family, characterized by a six-membered aromatic ring containing one nitrogen atom. The structural features of this molecule, including its hydroxyl, methyl, and trifluoromethoxy substituents, contribute to its unique chemical properties and potential biological activities.

The presence of a trifluoromethoxy group at the 6-position of the pyridine ring is particularly noteworthy. Fluoro-substituted compounds are widely recognized for their enhanced metabolic stability, improved binding affinity to biological targets, and altered pharmacokinetic profiles. In recent years, the incorporation of fluorine atoms into drug candidates has become a cornerstone in medicinal chemistry, leading to the development of several FDA-approved drugs with fluorine-containing moieties. The electron-withdrawing nature of fluorine can modulate the electronic properties of the molecule, influencing its reactivity and interactions with biological systems.

The hydroxyl group at the 4-position and the methyl group at the 3-position further diversify the chemical landscape of this compound. These functional groups can participate in various hydrogen bonding interactions, which are crucial for molecular recognition processes in biological systems. Hydroxyl groups are known to enhance solubility and binding affinity, while methyl groups can influence steric hindrance and electronic distribution. The combined effect of these substituents makes 4-Hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-2-carboxylic acid a promising scaffold for designing novel bioactive molecules.

In the realm of drug discovery, pyridine derivatives have been extensively explored due to their broad spectrum of biological activities. Pyridines serve as key motifs in numerous pharmacophores, exhibiting properties ranging from antimicrobial to anticancer effects. The specific arrangement of substituents in 4-Hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-2-carboxylic acid suggests potential applications in modulating enzyme activity, receptor binding, and signal transduction pathways. Recent studies have highlighted the role of pyridine-based compounds in targeting diseases such as cancer, inflammation, and neurological disorders.

One area where this compound shows promise is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are frequently implicated in various diseases, particularly cancer. The structural features of 4-Hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-2-carboxylic acid, including its ability to form hydrogen bonds and interact with aromatic pockets in protein binding sites, make it a viable candidate for designing selective kinase inhibitors. Fluoro-substituted pyridines have been reported to enhance binding affinity to kinase domains due to their ability to engage in π-stacking interactions and polar interactions with amino acid residues.

Another emerging application of this compound is in the field of antiviral research. The increasing prevalence of viral infections has spurred interest in developing novel antiviral agents with improved efficacy and reduced side effects. Pyridine derivatives have been explored as inhibitors of viral proteases and polymerases, which are essential for viral replication. The unique structural features of 4-Hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-2-carboxylic acid may enable it to disrupt viral replication cycles by interfering with key viral enzymes or host-viral protein interactions.

The synthesis of 4-Hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-2-carboxylic acid presents both challenges and opportunities for synthetic chemists. The introduction of fluorine atoms often requires specialized synthetic methodologies due to their high reactivity and sensitivity to certain conditions. However, advances in fluorination techniques have made it possible to incorporate fluorine into complex molecular frameworks with high precision. The synthesis typically involves multi-step reactions starting from readily available pyridine precursors, followed by functional group transformations such as hydroxyllation, methylation, and trifluoromethylation.

In conclusion, 4-Hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1804315-60-3) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for designing molecules with diverse biological activities. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are likely to play a crucial role in the development of next-generation drugs.